Cas no 63953-75-3 (2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2,7-dimethyl-2-(4-methyl-3-pentenyl)- (9CI))

• Product Name: 2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2,7-dimethyl-2-(4-methyl-3-pentenyl)- (9CI)
• CAS No: 63953-75-3
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 510037
• PubChem ID: 174011
• Update Time: 2025-04-19

2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2,7-dimethyl-2-(4-methyl-3-pentenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-carboxylicacid, 5-hydroxy-2,7-dimethyl-2-(4-methyl-3-pentenyl)- (9CI)
• 2H-1-Benzopyran-6-carboxylic acid, 5-hydroxy-2,7-dimethyl-2-(4-methyl-3-pentenyl)-
• 5-hydroxy-2,7-dimethyl-2-(4-methylpent-3-enyl)chromene-6-carboxylic acid
• Cannabiorcichromenic acid
• DTXSID70981332
• 5-Hydroxy-2,7-dimethyl-2-(4-methyl-3-pentenyl)-2H-1-benzopyran-6-carboxylic acid
• SCHEMBL21426166
• 5-Hydroxy-2,7-dimethyl-2-(4-methylpent-3-en-1-yl)-2H-1-benzopyran-6-carboxylic acid
• 63953-75-3

• Inchi： 1S/C18H22O4/c1-11(2)6-5-8-18(4)9-7-13-14(22-18)10-12(3)15(16(13)19)17(20)21/h6-7,9-10,19H,5,8H2,1-4H3,(H,20,21)
• InChI Key： LQUGIUKHQGEKIC-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(C(=O)O)=C(C=2C=CC1(C)CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 302.15186
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Salicylic acid and derivatives